Cas no 1807084-43-0 (3-Cyano-4-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1807084-43-0
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4807200
• Update Time: 2023-08-18

3-Cyano-4-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-5(3-15)4(7(10)11)2-6(16-8)9(12,13)14/h2,7H,1H3
• InChI Key： PTUXBGGEBNOEMJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N=C(C(F)(F)F)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9